Cas no 2137729-41-8 (2-cyclobutyl-5-fluoro-3H-isoindol-1-one)

• Product Name: 2-cyclobutyl-5-fluoro-3H-isoindol-1-one
• CAS No: 2137729-41-8
• MF: C₁₂H₁₂FNO
• MW: 205.228186607361
• CID: 5293746
• Update Time: 2025-06-08

2-cyclobutyl-5-fluoro-3H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-5-fluoro-2,3-dihydro-1H-isoindol-1-one
• 2-cyclobutyl-5-fluoro-3H-isoindol-1-one

• Inchi： 1S/C12H12FNO/c13-9-4-5-11-8(6-9)7-14(12(11)15)10-2-1-3-10/h4-6,10H,1-3,7H2
• InChI Key： HBLVDBLEABDAKC-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CN(C2=O)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 2
• Topological Polar Surface Area: 20.3

Additional information on 2-cyclobutyl-5-fluoro-3H-isoindol-1-one

Introduction to 2-cyclobutyl-5-fluoro-3H-isoindol-1-one (CAS No. 2137729-41-8)

2-cyclobutyl-5-fluoro-3H-isoindol-1-one is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by the chemical abstracts service number 2137729-41-8, belongs to the isoindole class, which is a prominent scaffold in medicinal chemistry. The presence of both a cyclobutyl substituent and a fluoro group on the isoindole core imparts distinct electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The cyclobutyl moiety introduces a rigid, cyclic structure that can influence the conformational flexibility of the molecule. This rigidity is often exploited in drug design to enhance binding affinity and selectivity by optimizing interactions with biological targets. On the other hand, the fluoro atom, known for its ability to modulate metabolic stability and binding properties, adds another layer of complexity to the molecule's behavior. The combination of these two substituents in 2-cyclobutyl-5-fluoro-3H-isoindol-1-one suggests a multifaceted approach to developing novel therapeutic agents.

In recent years, there has been a surge in research focused on isoindole derivatives due to their diverse pharmacological profiles. Isoindoles have been shown to exhibit activities across multiple therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The structural features of 2-cyclobutyl-5-fluoro-3H-isoindol-1-one, particularly the electron-withdrawing effect of the fluoro group and the spatial constraints imposed by the cyclobutyl ring, make it an interesting starting point for designing molecules with enhanced target interaction.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The isoindole core provides a versatile platform that can be further functionalized to create molecules with tailored properties. For instance, additional substitutions at various positions on the isoindole ring could be explored to optimize pharmacokinetic parameters or improve selectivity against specific biological targets. The fluoro group, in particular, has been widely studied for its ability to enhance binding affinity and metabolic stability, making it a valuable feature in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting experimental validation. This has accelerated the process of identifying promising candidates for further development. In the case of 2-cyclobutyl-5-fluoro-3H-isoindol-1-one, computational studies have suggested potential interactions with various enzymes and receptors relevant to human health. These predictions provide a strong rationale for synthesizing and testing this compound in vitro and in vivo.

The synthesis of 2-cyclobutyl-5-fluoro-3H-isoindol-1-one presents an interesting challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as transition metal-catalyzed reactions and palladium-mediated couplings have been particularly useful in forming the desired carbon-carbon bonds efficiently. Additionally, protecting group strategies can be employed to ensure regioselectivity during multi-step syntheses.

Once synthesized, evaluating the biological activity of 2-cyclobutyl-5-fluoro-3H-isoindol-1-one is crucial for determining its therapeutic potential. High-throughput screening (HTS) techniques allow for rapid assessment of thousands of compounds against various biological targets, providing a systematic approach to identifying active molecules. If preliminary results are promising, further characterization using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) can confirm the structural integrity of the compound.

The pharmacological evaluation of 2-cyclobutyl-5-fluoro-3H-isoindol-1-one would likely focus on several key parameters, including potency, selectivity, solubility, and toxicity. Potency refers to the concentration required to achieve a desired biological effect, while selectivity measures how well the compound interacts with its target compared to off-target proteins or enzymes. Solubility is another critical factor that influences drug formulation and bioavailability, whereas toxicity assessments ensure that the compound does not exhibit harmful effects at therapeutic doses.

In conclusion,2-cyclobutyl-5-fluoro-3H-isoidoloone (CAS No. 2137729418) represents an exciting opportunity for medicinal chemists due to its unique structural features and potential biological activities. The combination of a rigid cyclobutyl substituent and an electron-withdrawing fluoro group on an isoindole core suggests that this compound may exhibit novel interactions with biological targets relevant to human health. Further research into its synthesis, biological activity, and pharmacological properties will be essential in determining its therapeutic potential.